2-Furan-2-yl-5-hydroxy-benzonitrile

• Molecular Formula: C11H7NO2
• Molecular Weight: 185.18 g/mol
• IUPAC Name: 2-(furan-2-yl)-5-hydroxybenzonitrile
• InChI: InChI=1S/C11H7NO2/c12-7-8-6-9(13)3-4-10(8)11-2-1-5-14-11/h1-6,13H
• InChI Key: VRQYKEUTANAHNZ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=C(C=C(C=C2)O)C#N

Description

2-Furan-2-yl-5-hydroxy-benzonitrile is a useful research compound. Its molecular formula is C11H7NO2 and its molecular weight is 185.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

5-Hydroxy-2-iodo-benzonitrile (200 mg, 0.82 mmol) and PdCl2(PPh3)2 (20 mg, 0.028 mmol) and 2-furyltributyltin (400 g, 1.12 mmol) in N,N-dimethylformamide (5 mL) is degassed and heated at 100° C. for 15 min. After the mixture cooled to room temperature, an aqueous work up is performed and the product is isolated from chromatography (100 mg, 66%). MS (ESI): 184 (M−1)−1.